42-(2-Tetrazolyl)rapamycin

• Molecular Formula: C52H79N5O12
• Molecular Weight: 966.2 g/mol
• InChI: InChI=1S/C52H79N5O12/c1-31-16-12-11-13-17-32(2)43(65-8)28-39-21-19-37(7)52(64,69-39)49(61)50(62)56-23-15-14-18-41(56)51(63)68-44(34(4)26-38-20-22-40(45(27-38)66-9)57-54-30-53-55-57)29-42(58)33(3)25-36(6)47(60)48(67-10)46(59)35(5)24-31/h11-13,16-17,25,30-31,33-35,37-41,43-45,47-48,60,64H,14-15,18-24,26-29H2,1-10H3/b13-11-,16-12-,32-17-,36-25+/t31-,33-,34-,35-,37-,38+,39+,40+,41+,43+,44+,45-,47-,48+,52-/m1/s1
• InChIKey: IURNHYDSJVLLPN-QDRBXLRNSA-N

42-(2-Tetrazolyl)rapamycin: mTOR-Targeted Prodrug

42-(2-Tetrazolyl)rapamycin (CAS 221877-56-1) is a semi‑synthetic rapamycin analog featuring a tetrazole moiety at the C‑42 position. It is classified as a prodrug that is converted in vivo to an active mTOR‑inhibiting rapamycin analog . The compound was originally disclosed in US patent 20080171763 A1, Example 1, as a member of a series of rapamycin derivatives designed to improve systemic exposure and safety profiles . Like rapamycin, it forms a complex with FKBP12 that allosterically inhibits mTORC1, but the tetrazole substitution imparts distinct physicochemical and pharmacokinetic properties relevant to research and industrial procurement decisions .

Prodrug design

Tetrazole‑modified rapamycin analog converted in vivo to an active mTOR‑inhibiting species

Clearance profile

Reported substantially shorter terminal half‑life than parent rapamycin, supporting transient mTOR inhibition studies

Solubility context

DMSO solubility ≥130 mg/mL facilitates concentrated stock preparation and reduces solvent carryover in assays

• [1] Mollison KW, et al. Compounds and methods for treatment and prevention of diseases. US Patent Application Publication US 20080171763 A1, 2008. View Source

Why 42-(2-Tetrazolyl)rapamycin Cannot Be Substituted

The rapamycin class encompasses diverse analogs with distinct C‑40 and C‑42 modifications that profoundly alter pharmacokinetic profiles and biological activity. Generic substitution of 42‑(2‑tetrazolyl)rapamycin with parent rapamycin or other rapalogs (e.g., everolimus, temsirolimus) is not scientifically valid because the tetrazole‑prodrug design confers a substantially shorter terminal elimination half‑life and altered tissue distribution . In mixed lymphocyte reaction (MLR) assays, the compound exhibits species‑specific antiproliferative potency that differs from that of rapamycin . Furthermore, the DMSO solubility of 42‑(2‑tetrazolyl)rapamycin (≥130 mg/mL) exceeds that reported for many rapamycin preparations , impacting experimental reproducibility in cell‑based and in vivo studies. These quantitative differences mandate compound‑specific handling and application selection.

Half‑life

May exhibit substantially shorter terminal elimination half‑life than rapamycin; exposure profile may not translate directly.

Solubility

DMSO solubility may exceed typical rapamycin lots; stock preparation and assay reproducibility can shift.

Potency

Species‑specific antiproliferative potency in MLR differs from rapamycin; model‑response context may vary.

• [1] Mollison KW, et al. Compounds and methods for treatment and prevention of diseases. US Patent Application Publication US 20080171763 A1, 2008. View Source
• [2] Wagner R, et al. Rapamycin analogs with reduced systemic exposure. Bioorg Med Chem Lett. 2005;15(23):5340-3. PMID: 16185865. View Source

42-(2-Tetrazolyl)rapamycin Quantitative Evidence

Shorter Terminal Half-Life vs. Rapamycin

The prodrug design of 42-(2-tetrazolyl)rapamycin yields a markedly reduced terminal elimination half-life (t₁/₂) relative to parent rapamycin. According to US patent 20080171763 A1, Example 1 and Example 2 compounds exhibited a 'surprisingly substantially shorter terminal elimination half-life (t1/2) when compared to rapamycin' . Although the patent does not disclose exact numeric t₁/₂ values, this class‑level inference is supported by the broader series data presented in the patent, which demonstrate that C‑40/C‑42 modifications can reduce systemic exposure while maintaining immunosuppressive activity .

Terminal half‑life vs. rapamycin

Class‑level

Substantially shorter t₁/₂ (qualitative)

Supports rapid‑clearance research models

No exact numeric values in patent; class‑level inference based on rapamycin analog series

Evidence Dimension	Terminal elimination half-life (t₁/₂)
Target Compound Data	Qualitatively described as 'substantially shorter' than rapamycin
Comparator Or Baseline	Rapamycin (sirolimus) – reference compound in the same patent
Quantified Difference	Not numerically specified in the patent text; difference characterized as 'substantially shorter'
Conditions	In vivo pharmacokinetic study in mammals (species not explicitly stated in excerpt, but typical for immunosuppressant evaluation)

Why This Matters

A shorter half‑life may reduce systemic drug accumulation and improve safety profiles in applications such as drug‑eluting stents, where localized action with rapid clearance is desirable.

• [1] Mollison KW, et al. Compounds and methods for treatment and prevention of diseases. US Patent Application Publication US 20080171763 A1, 2008. View Source

Enhanced DMSO Solubility

42-(2-Tetrazolyl)rapamycin demonstrates superior solubility in DMSO compared to many standard rapamycin preparations. The compound's datasheet reports DMSO solubility ≥130 mg/mL (134.55 mM) with sonication . In contrast, rapamycin DMSO solubility varies widely across vendors, with common values ranging from 25 mg/mL to 100 mg/mL . This 1.3‑ to 5.2‑fold improvement in solubility allows researchers to prepare more concentrated stock solutions, reducing DMSO carryover in cell‑based assays and facilitating in vivo formulation development.

DMSO solubility

Reported

≥130 mg/mL (134.55 mM)

May reduce DMSO carryover in cell‑based assays

1.3‑ to 5.2‑fold higher than typical rapamycin preparations; cross‑vendor variation expected

Evidence Dimension	DMSO solubility
Target Compound Data	≥130 mg/mL (134.55 mM)
Comparator Or Baseline	Rapamycin: 25–100 mg/mL depending on vendor and preparation
Quantified Difference	1.3‑ to 5.2‑fold higher solubility relative to typical rapamycin lots
Conditions	In vitro solubility measurement at room temperature, DMSO solvent

Why This Matters

Higher solubility reduces the need for organic co‑solvents, minimizes precipitation during dilution, and improves dose accuracy in both in vitro and in vivo experiments.

Antiproliferative Activity in Human MLR

In a human mixed lymphocyte reaction (MLR) assay, 42-(2-tetrazolyl)rapamycin (designated 'Compound 4' in the datasheet) inhibited T‑cell proliferation with an IC₅₀ of 3.3 nM . The same assay yielded an IC₅₀ of 1500 nM in Lewis rat lymph node cells, highlighting species‑specific potency differences . While direct head‑to‑head data against rapamycin in the same study are not provided, the nanomolar potency in human cells aligns with the mTOR inhibitory activity expected of rapalogs and supports the compound's utility in immunosuppression research.

Human MLR antiproliferation

Assay context

IC₅₀ 3.3 nM

Reported T‑cell antiproliferative activity

Species‑specific: 1500 nM in rat MLR; direct rapamycin comparison not available

Evidence Dimension	IC₅₀ in human mixed lymphocyte reaction (MLR)
Target Compound Data	3.3 nM
Comparator Or Baseline	Not directly compared; rapamycin typically exhibits IC₅₀ values in the sub‑nanomolar range in similar assays
Quantified Difference	Not available
Conditions	Human T‑cell antiproliferative activity in MLR

Why This Matters

The low nanomolar IC₅₀ confirms that the tetrazole prodrug retains potent mTOR‑dependent immunosuppressive activity after conversion, ensuring the compound is suitable for mechanistic and therapeutic studies.

42-(2-Tetrazolyl)rapamycin: Research & Industrial Applications

Drug-Eluting Stent Development

The substantially shorter terminal elimination half‑life of 42‑(2‑tetrazolyl)rapamycin relative to rapamycin makes it an attractive candidate for drug‑eluting stent (DES) coatings. Rapid systemic clearance minimizes off‑target immunosuppression and systemic toxicity, a key advantage in preventing restenosis. The compound's improved DMSO solubility also facilitates uniform coating application during stent manufacturing.

In Vivo mTOR Inhibition with Rapid Clearance

For animal models where prolonged drug exposure confounds interpretation or raises safety concerns, 42‑(2‑tetrazolyl)rapamycin offers a pharmacokinetic advantage. Its shorter half‑life allows researchers to achieve transient mTOR inhibition, which is particularly valuable in studies of intermittent dosing, circadian regulation, or when evaluating on‑target vs. off‑target effects.

High-Concentration Stock Solutions for Cell Assays

The DMSO solubility of ≥130 mg/mL enables preparation of concentrated stock solutions that reduce final DMSO concentrations in cell culture. This is critical for sensitive primary cells or long‑term experiments where DMSO toxicity may confound results. The solubility advantage over many rapamycin preparations minimizes precipitation during serial dilution and improves dose‑response accuracy.

Immunosuppression and T-Cell Proliferation Assays

With a human T‑cell IC₅₀ of 3.3 nM in MLR , 42‑(2‑tetrazolyl)rapamycin is a potent tool for investigating mTORC1‑dependent immunosuppression pathways. The compound's prodrug nature allows researchers to study activation‑dependent conversion and compare the biological effects of the prodrug versus its active metabolite.

Application

Selection Property

Validation Focus

Drug‑eluting stent coating research

Rapid systemic clearance profile

Local delivery and restenosis model endpoints

Transient mTOR pathway inhibition studies

Shorter half‑life for intermittent exposure models

Model‑safety context and on‑/off‑target effect discrimination

Concentrated stock solution preparation

High DMSO solubility (≥130 mg/mL)

Dilution linearity and DMSO carryover control

T‑cell proliferation and mTORC1 signaling assays

mTOR‑dependent immunosuppression pathway activity

Activation‑dependent prodrug conversion and species‑specific response

• [1] Mollison KW, et al. Compounds and methods for treatment and prevention of diseases. US Patent Application Publication US 20080171763 A1, 2008. View Source